Cas no 2138369-19-2 (3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde)

• Product Name: 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde
• CAS No: 2138369-19-2
• MF: C₁₅H₁₉NOS
• MW: 261.382462739944
• CID: 5926895
• PubChem ID: 165486064
• Update Time: 2025-07-15

3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde
• 2138369-19-2
• 3-[4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-yl]thiophene-2-carbaldehyde
• EN300-1124772

• Inchi： 1S/C15H19NOS/c1-15(16-8-2-9-16)6-3-12(4-7-15)13-5-10-18-14(13)11-17/h3,5,10-11H,2,4,6-9H2,1H3
• InChI Key： SRGGWVLQLNOKGI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)C1=CCC(C)(CC1)N1CCC1

Computed Properties

• Exact Mass: 261.11873540g/mol
• Monoisotopic Mass: 261.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.6Ų

Additional information on 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde

Research Brief on 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde (CAS: 2138369-19-2)

The compound 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde (CAS: 2138369-19-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde, which include a thiophene-carbaldehyde moiety and an azetidine ring. These structural elements contribute to its ability to interact with specific biological targets, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for preclinical studies.

In vitro and in vivo studies have demonstrated that 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde exhibits notable activity against a range of biological targets, including enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that this compound may modulate key signaling pathways involved in inflammation and cancer progression. These findings underscore its potential as a lead compound for the development of novel therapeutics.

Further research is needed to elucidate the precise mechanisms of action of 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde and to evaluate its pharmacokinetic and pharmacodynamic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The ongoing research on this compound holds promise for addressing unmet medical needs in areas such as oncology and inflammatory diseases.

In conclusion, 3-4-(azetidin-1-yl)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde represents a compelling area of study in chemical biology and drug discovery. Its unique structural attributes and promising biological activity warrant further investigation to fully realize its therapeutic potential. This research brief serves as a foundation for future studies aimed at advancing our understanding of this compound and its applications in medicine.